Cas no 210962-57-5 (3-(3-cyanophenoxy)propanoic acid)

• Product Name: 3-(3-cyanophenoxy)propanoic acid
• CAS No: 210962-57-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09812167
• CID: 1056312
• PubChem ID: 17789054
• Update Time: 2025-10-31

3-(3-cyanophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Cyanophenoxy)propanoic acid
• 3-(3-Cyanophenoxy)propionic Acid
• LogP
• Propanoic acid, 3-(3-cyanophenoxy)-
• PubChem19229
• VEWGPSODOLQZBX-UHFFFAOYSA-N
• 5636AJ
• SY008357
• AX8174122
• CS-0449527
• CS-11187
• A879255
• DTXSID40590990
• AC1670
• SCHEMBL3910475
• AKOS000148839
• DB-066422
• 3-(3-CYANOPHENOXY)PROPIONICACID
• 210962-57-5
• MFCD09812167
• 3-(3-cyanophenoxy)propanoic acid

• MDL： MFCD09812167
• Inchi： 1S/C10H9NO3/c11-7-8-2-1-3-9(6-8)14-5-4-10(12)13/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： VEWGPSODOLQZBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CCC(=O)O

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3
• XLogP3: 1.1

Experimental Properties

• PSA: 70.32000
• LogP: 1.41178

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(3-cyanophenoxy)propanoic acid

3-(3-Cyanophenoxy)propanoic Acid: An Overview of a Versatile Compound (CAS No. 210962-57-5)

3-(3-Cyanophenoxy)propanoic acid (CAS No. 210962-57-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: The molecular formula of 3-(3-cyanophenoxy)propanoic acid is C₁₀H₉NO₃, with a molecular weight of approximately 191.18 g/mol. The compound features a cyanophenyl group linked to a propionic acid moiety via an ether linkage. This structure imparts several interesting properties to the molecule, such as high stability, solubility in polar solvents, and reactivity in various chemical reactions.

The presence of the cyano group (CN) and the carboxylic acid group (COOH) makes 3-(3-cyanophenoxy)propanoic acid a versatile building block for the synthesis of more complex molecules. The cyano group can be readily converted into other functional groups through various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. The carboxylic acid group can participate in esterification, amidation, and other reactions, making it useful in the synthesis of polymers and pharmaceutical intermediates.

Synthesis Methods: Several methods have been reported for the synthesis of 3-(3-cyanophenoxy)propanoic acid. One common approach involves the reaction of 3-cyanophenol with chloropropionic acid or its derivatives in the presence of a base. Another method involves the nucleophilic substitution of 3-cyanophenyl bromide with propargyl alcohol followed by oxidation to the carboxylic acid. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities: Recent studies have explored the biological activities of 3-(3-cyanophenoxy)propanoic acid. One notable application is its use as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have shown promise as inhibitors of specific enzymes involved in disease pathways. Additionally, some studies have investigated its anti-inflammatory and antioxidant properties, which could be beneficial in treating various inflammatory conditions.

A study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 3-(3-cyanophenoxy)propanoic acid exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable lead for developing new anti-inflammatory drugs.

Applications in Materials Science: Beyond its biological applications, 3-(3-cyanophenoxy)propanoic acid has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers with tailored properties. For instance, researchers have used this compound as a monomer to create copolymers with improved mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

Safety Considerations: While 3-(3-cyanophenoxy)propanoic acid is not classified as a hazardous material, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when handling this compound. Additionally, it is advisable to work in a well-ventilated area or under a fume hood to minimize exposure.

Conclusion: In summary, 3-(3-cyanophenoxy)propanoic acid (CAS No. 210962-57-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for further research and development of novel compounds with potential therapeutic and industrial uses. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.